Cas no 2171990-19-3 (3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid
• CAS No: 2171990-19-3
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 5032319
• PubChem ID: 129892185
• Update Time: 2023-11-25

3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-isopropyl-1h-pyrazole-5-carboxylic acid
• 3-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C8H10F2N2O2/c1-4(2)12-6(8(13)14)3-5(11-12)7(9)10/h3-4,7H,1-2H3,(H,13,14)
• InChI Key： XLMYCOFHQKWHPN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(C(C)C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1